4-(Hydroxymethyl)-2-(trifluoromethyl)benzonitrile

• Molecular Formula: C9H6F3NO
• Molecular Weight: 201.14 g/mol
• IUPAC Name: 4-(hydroxymethyl)-2-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C9H6F3NO/c10-9(11,12)8-3-6(5-14)1-2-7(8)4-13/h1-3,14H,5H2
• InChI Key: HCHOVJBFPSSPDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CO)C(F)(F)F)C#N

Description

4-(Hydroxymethyl)-2-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C9H6F3NO and its molecular weight is 201.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (4-chloro-3-(trifluoromethyl)phenyl)methanol (0.300 g, 1.425 mmol) in DMA was added dicyanozinc (0.335 g, 2.85 mmol) and tetrakis(triphenylphosphine) palladium (0) (0.165 g, 0.142 mmol). The reaction flask was degassed and charged with nitrogen, then heated at 150° C. for 6 h under microwave irradiation. The reaction mixture was poured into water and extracted with EtOAc. The EtOAc extract was washed with brine, dried over MgSO4 and purified by silica gel column chromatography to give the title compound as a white solid (0.105 g). LCMS m/z=202.1 [M+H]+. 1H NMR (400 MHz, CDCl3) δ ppm 1.98 (bs, 1H), 4.87 (s, 2H), 7.69 (d, J=0.88 Hz, 1H), 7.77-7.88 (m, 2H)